Cas no 153682-25-8 (1-(5-Phenyl-6H-1,3,4-thiadiazin-2-yl)azepane)

• Product Name: 1-(5-Phenyl-6H-1,3,4-thiadiazin-2-yl)azepane
• CAS No: 153682-25-8
• MF: C₁₅H₁₉N₃S
• MW: 273.396461725235
• CID: 2779171
• PubChem ID: 18356929
• Update Time: 2025-04-21

1-(5-Phenyl-6H-1,3,4-thiadiazin-2-yl)azepane Chemical and Physical Properties

Names and Identifiers

• DTXSID90593072
• SCHEMBL7492617
• 1-(5-Phenyl-6H-1,3,4-thiadiazin-2-yl)azepane
• 153682-25-8

• Inchi： 1S/C15H19N3S/c1-2-7-11-18(10-6-1)15-17-16-14(12-19-15)13-8-4-3-5-9-13/h3-5,8-9H,1-2,6-7,10-12H2
• InChI Key： IRRLDKGLAVSSHR-UHFFFAOYSA-N
• SMILES： S1CC(C2C=CC=CC=2)=NN=C1N1CCCCCC1

Computed Properties

• Exact Mass: 273.12996879Da
• Monoisotopic Mass: 273.12996879Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 53.3Ų